Cas no 885276-88-0 (1-Piperazineaceticacid, 4-(4-chlorophenyl)-a-3-pyridinyl-)

• Product Name: 1-Piperazineaceticacid, 4-(4-chlorophenyl)-a-3-pyridinyl-
• CAS No: 885276-88-0
• MF: C₁₇H₁₈ClN₃O₂
• MW: 331.796722888947
• MDL: MFCD04115204
• CID: 711393
• PubChem ID: 76850699
• Update Time: 2025-06-15

1-Piperazineaceticacid, 4-(4-chlorophenyl)-a-3-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineaceticacid, 4-(4-chlorophenyl)-a-3-pyridinyl-
• [4-(4-CHLORO-PHENYL)-PIPERAZIN-1-YL]-PYRIDIN-3-YL-ACETIC ACID
• [4-(4-CHLOROPHENYL)PIPERAZIN-1-YL]PYRIDIN-3-YL-ACETIC ACID
• [4-(4-Chlorophenyl)-1-piperazinyl](3-pyridinyl)acetic acid
• SB39493
• 2-[4-(4-chlorophenyl)piperazin-1-yl]-2-(pyridin-3-yl)acetic acid
• 885276-88-0
• 2-[4-(4-chlorophenyl)piperazin-1-yl]-2-pyridin-3-ylacetic acid
• C17H18ClN3O2
• [4-(4-CHLORO-PHENYL)-PIPERAZIN-1-YL]-PYRIDIN-3-YL-ACETICACID

• MDL： MFCD04115204
• Inchi： 1S/C17H18ClN3O2/c18-14-3-5-15(6-4-14)20-8-10-21(11-9-20)16(17(22)23)13-2-1-7-19-12-13/h1-7,12,16H,8-11H2,(H,22,23)
• InChI Key： REUUWTBQLPOLPQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1CCN(C(C(=O)O)C2C=NC=CC=2)CC1

Computed Properties

• Exact Mass: 331.10900
• Monoisotopic Mass: 331.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7A^2
• XLogP3: 0.4

Experimental Properties

• PSA: 56.67000
• LogP: 2.68580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-Piperazineaceticacid, 4-(4-chlorophenyl)-a-3-pyridinyl-

Introduction to 1-Piperazineaceticacid, 4-(4-chlorophenyl)-α-3-pyridinyl- (CAS No. 885276-88-0)

1-Piperazineaceticacid, 4-(4-chlorophenyl)-α-3-pyridinyl- (CAS No. 885276-88-0) is a synthetic compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring, a chlorophenyl group, and a pyridine moiety. These structural elements contribute to its diverse biological activities and make it an interesting candidate for further investigation in drug discovery and development.

The chemical structure of 1-Piperazineaceticacid, 4-(4-chlorophenyl)-α-3-pyridinyl- is represented by the formula C₁₉H₂₀ClN₃O₂. The presence of the piperazine ring, which is a common structural motif in many pharmaceuticals, suggests that this compound may have potential as a central nervous system (CNS) modulator. The chlorophenyl group and the pyridine moiety further enhance its pharmacological profile by providing additional functional groups that can interact with various biological targets.

Recent studies have highlighted the importance of compounds with similar structural features in the treatment of various diseases. For instance, piperazine derivatives have been shown to exhibit anticonvulsant, anxiolytic, and antidepressant properties. The chlorophenyl group has been associated with improved pharmacokinetic properties, such as increased lipophilicity and better brain penetration. The pyridine moiety is known for its ability to form hydrogen bonds and π-π interactions, which can enhance the binding affinity of the compound to its target proteins.

In the context of drug discovery, 1-Piperazineaceticacid, 4-(4-chlorophenyl)-α-3-pyridinyl- has been evaluated for its potential as a lead compound in the development of new therapeutic agents. Preclinical studies have demonstrated that this compound exhibits promising activity against several disease models. For example, it has shown potent anti-inflammatory effects in vitro and in vivo, making it a potential candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 1-Piperazineaceticacid, 4-(4-chlorophenyl)-α-3-pyridinyl- has also been investigated for its neuroprotective effects. Studies have shown that it can reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. This neuroprotective activity is attributed to its ability to modulate oxidative stress and inhibit apoptosis in neuronal cells.

The pharmacokinetic properties of 1-Piperazineaceticacid, 4-(4-chlorophenyl)-α-3-pyridinyl- have also been studied extensively. In animal models, it has demonstrated good oral bioavailability and a favorable distribution profile. These characteristics are crucial for ensuring that the compound reaches its intended target tissues at therapeutic concentrations without causing significant side effects.

In addition to its therapeutic potential, 1-Piperazineaceticacid, 4-(4-chlorophenyl)-α-3-pyridinyl- has also been explored for its use as a research tool in understanding the mechanisms underlying various biological processes. Its ability to selectively interact with specific protein targets makes it a valuable probe for studying signal transduction pathways and other cellular processes.

The synthesis of 1-Piperazineaceticacid, 4-(4-chlorophenyl)-α-3-pyridinyl- involves several well-established chemical reactions. The key steps include the formation of the piperazine ring through amination reactions and the introduction of the chlorophenyl and pyridine moieties through substitution reactions. These synthetic routes are scalable and can be adapted for large-scale production if necessary.

In conclusion, 1-Piperazineaceticacid, 4-(4-chlorophenyl)-α-3-pyridinyl- (CAS No. 885276-88-0) is a versatile compound with significant potential in both pharmaceutical research and clinical applications. Its unique structural features contribute to its diverse biological activities, making it an attractive candidate for further development as a therapeutic agent or research tool. Ongoing studies continue to explore its full range of applications and optimize its properties for specific therapeutic uses.